molecular formula C15H21NO4 B6270233 3-(3-{[(tert-butoxy)carbonyl]amino}propyl)benzoic acid CAS No. 2460757-00-8

3-(3-{[(tert-butoxy)carbonyl]amino}propyl)benzoic acid

Cat. No. B6270233
CAS RN: 2460757-00-8
M. Wt: 279.3
InChI Key:
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Description

The compound “3-(3-{[(tert-butoxy)carbonyl]amino}propyl)benzoic acid” is a type of organic compound. It contains a tert-butyloxycarbonyl (BOC) group , which is a protecting group used in organic synthesis . The BOC group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide .


Synthesis Analysis

The synthesis of this compound involves the use of the BOC group. The BOC group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . Protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base .


Molecular Structure Analysis

The molecular structure of this compound includes a benzoic acid group, a propyl group, and an amino group protected by a BOC group . The BOC group consists of a carbonyl group (C=O) and a tert-butoxy group (C(CH3)3O) .


Chemical Reactions Analysis

The BOC group in this compound can be removed with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . A complication may be the tendency of the tert-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used .

Mechanism of Action

The mechanism of action for the BOC group involves silylation of the carbonyl oxygen and elimination of tert-butyl iodide . This is followed by methanolysis of the silyl ester to the carbamic acid and finally decarboxylation to the amine .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3-{[(tert-butoxy)carbonyl]amino}propyl)benzoic acid involves the protection of the amine group, followed by the reaction with 3-bromopropylbenzoic acid and deprotection of the amine group.", "Starting Materials": [ "3-bromopropylbenzoic acid", "tert-butyl carbamate", "N,N'-dicyclohexylcarbodiimide", "4-dimethylaminopyridine", "diethyl ether", "hydrochloric acid", "sodium hydroxide", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Protection of amine group by reacting tert-butyl carbamate with 3-(aminopropyl)benzoic acid in the presence of N,N'-dicyclohexylcarbodiimide and 4-dimethylaminopyridine in diethyl ether.", "Step 2: Reaction of the protected amine with 3-bromopropylbenzoic acid in the presence of N,N'-dicyclohexylcarbodiimide and 4-dimethylaminopyridine in diethyl ether.", "Step 3: Deprotection of the amine group by reacting the protected compound with hydrochloric acid in diethyl ether, followed by neutralization with sodium hydroxide and extraction with sodium bicarbonate and sodium chloride.", "Step 4: Acidification of the aqueous layer with hydrochloric acid, followed by extraction with diethyl ether.", "Step 5: Evaporation of the organic layer to obtain the final product, 3-(3-{[(tert-butoxy)carbonyl]amino}propyl)benzoic acid." ] }

CAS RN

2460757-00-8

Molecular Formula

C15H21NO4

Molecular Weight

279.3

Purity

91

Origin of Product

United States

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